Cas no 2229371-11-1 (2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 2229371-11-1
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5867624
• PubChem ID: 165622692
• Update Time: 2025-07-21

2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid
• 2229371-11-1
• EN300-1890653
• 2-(2-{[(tert-butoxy)carbonyl]amino}-4-methoxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C16H23NO5/c1-15(2,3)22-14(20)17-12-9-10(21-6)7-8-11(12)16(4,5)13(18)19/h7-9H,1-6H3,(H,17,20)(H,18,19)
• InChI Key： JESARWAPUZEKQJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(C(=O)O)(C)C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2229371-11-1)

2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid, identified by its CAS number 2229371-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic structure coupled with an amide functionality, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of this compound consists of a 2-methylpropanoic acid moiety linked to a 4-methoxyphenyl ring, which is further modified by an (tert-butoxy)carbonylamino group. This architecture not only contributes to its stability but also enhances its reactivity, making it a versatile building block for synthetic chemists. The presence of the (tert-butoxy)carbonylamino group, in particular, suggests potential applications in peptide coupling and protease inhibition studies, areas where such functionalities are frequently utilized.

In recent years, the demand for advanced intermediates like 2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid has surged due to their role in the synthesis of biologically active molecules. The pharmaceutical industry has been particularly interested in compounds that can modulate enzyme activity or interact with biological targets in a precise manner. The 4-methoxyphenyl moiety, known for its ability to engage in hydrogen bonding and π-stacking interactions, adds another layer of complexity that can be exploited in drug design.

One of the most compelling aspects of this compound is its potential application in the synthesis of neurokinin-1 (NK1) receptor antagonists, which are being actively researched for their therapeutic potential in treating conditions such as chemotherapy-induced nausea and vomiting (CINV). NK1 receptor antagonists work by blocking the action of substance P, a neuropeptide involved in pain perception and nausea. The structural features of 2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid make it an excellent candidate for developing molecules that can effectively interact with this receptor.

Moreover, the compound's amide linkage provides a site for further functionalization, allowing chemists to explore diverse chemical space. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter the pharmacological properties of a molecule. Researchers have been leveraging this compound to develop libraries of derivatives with enhanced solubility, bioavailability, and target specificity.

Recent studies have also highlighted the role of 2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The aromatic ring system and the amide group provide multiple interaction points with the active sites of these enzymes, making it possible to design highly selective inhibitors. Such inhibitors are critical in oncology research, where precise targeting can minimize off-target effects and improve patient outcomes.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the protection-deprotection strategies for the amine group and the installation of the methoxyphenyl moiety. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing costs and improving scalability for industrial applications.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2229371-11-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutics. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly pivotal role in drug discovery and development.